Cas no 2227795-87-9 ((2S)-4-(1H-1,3-benzodiazol-2-yl)butan-2-ol)
(2S)-4-(1H-1,3-benzodiazol-2-yl)butan-2-ol Chemical and Physical Properties
Names and Identifiers
-
- (2S)-4-(1H-1,3-benzodiazol-2-yl)butan-2-ol
- 2227795-87-9
- EN300-1732876
-
- Inchi: 1S/C11H14N2O/c1-8(14)6-7-11-12-9-4-2-3-5-10(9)13-11/h2-5,8,14H,6-7H2,1H3,(H,12,13)/t8-/m0/s1
- InChI Key: MTMSWVAWKVUTSR-QMMMGPOBSA-N
- SMILES: O[C@@H](C)CCC1=NC2C=CC=CC=2N1
Computed Properties
- Exact Mass: 190.110613074g/mol
- Monoisotopic Mass: 190.110613074g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 48.9Ų
(2S)-4-(1H-1,3-benzodiazol-2-yl)butan-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1732876-0.05g |
(2S)-4-(1H-1,3-benzodiazol-2-yl)butan-2-ol |
2227795-87-9 | 0.05g |
$948.0 | 2023-09-20 | ||
| Enamine | EN300-1732876-0.1g |
(2S)-4-(1H-1,3-benzodiazol-2-yl)butan-2-ol |
2227795-87-9 | 0.1g |
$993.0 | 2023-09-20 | ||
| Enamine | EN300-1732876-0.25g |
(2S)-4-(1H-1,3-benzodiazol-2-yl)butan-2-ol |
2227795-87-9 | 0.25g |
$1038.0 | 2023-09-20 | ||
| Enamine | EN300-1732876-0.5g |
(2S)-4-(1H-1,3-benzodiazol-2-yl)butan-2-ol |
2227795-87-9 | 0.5g |
$1084.0 | 2023-09-20 | ||
| Enamine | EN300-1732876-1.0g |
(2S)-4-(1H-1,3-benzodiazol-2-yl)butan-2-ol |
2227795-87-9 | 1g |
$1129.0 | 2023-06-04 | ||
| Enamine | EN300-1732876-2.5g |
(2S)-4-(1H-1,3-benzodiazol-2-yl)butan-2-ol |
2227795-87-9 | 2.5g |
$2211.0 | 2023-09-20 | ||
| Enamine | EN300-1732876-5.0g |
(2S)-4-(1H-1,3-benzodiazol-2-yl)butan-2-ol |
2227795-87-9 | 5g |
$3273.0 | 2023-06-04 | ||
| Enamine | EN300-1732876-10.0g |
(2S)-4-(1H-1,3-benzodiazol-2-yl)butan-2-ol |
2227795-87-9 | 10g |
$4852.0 | 2023-06-04 | ||
| Enamine | EN300-1732876-1g |
(2S)-4-(1H-1,3-benzodiazol-2-yl)butan-2-ol |
2227795-87-9 | 1g |
$1129.0 | 2023-09-20 | ||
| Enamine | EN300-1732876-5g |
(2S)-4-(1H-1,3-benzodiazol-2-yl)butan-2-ol |
2227795-87-9 | 5g |
$3273.0 | 2023-09-20 |
(2S)-4-(1H-1,3-benzodiazol-2-yl)butan-2-ol Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
Additional information on (2S)-4-(1H-1,3-benzodiazol-2-yl)butan-2-ol
(2S)-4-(1H-1,3-Benzo[d]iazol-2-yl)butan-2-ol: A Comprehensive Overview
(2S)-4-(1H-1,3-benzodiazol-2-yl)butan-2-ol, identified by the CAS number 2227795-87-9, is a structurally unique organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of benzodiazoles, which are heterocyclic aromatic compounds known for their versatile properties and wide-ranging applications in drug discovery, material science, and analytical chemistry. The molecule's chiral center at the butan-2-ol group introduces stereochemical complexity, making it a valuable substrate for enantioselective synthesis and asymmetric catalysis.
The synthesis of (2S)-4-(1H-1,3-benzodiazol-2-yl)butan-2-ol typically involves multi-step processes that combine aromatic substitution reactions with stereoselective reductions. Recent advancements in catalytic asymmetric hydrogenation have enabled the efficient preparation of this compound with high enantiomeric excess (ee), which is crucial for its application in chiral recognition studies and enantioselective catalysis. Researchers have demonstrated that the compound's benzodiazole moiety can act as a versatile platform for further functionalization, leading to the development of novel bioactive molecules.
In terms of physical and chemical properties, (2S)-4-(1H-1,3-benzodiazol-2-yl)butan-2-ol exhibits a melting point of approximately 150°C and is sparingly soluble in water but readily soluble in organic solvents such as dichloromethane and ethyl acetate. Its UV-vis spectrum shows strong absorption bands in the 300–400 nm range, attributed to the conjugated π-system of the benzodiazole ring. These properties make it an attractive candidate for use in optoelectronic materials and sensors.
Recent studies have highlighted the potential of this compound as a building block in medicinal chemistry. For instance, its ability to form hydrogen bonds due to the hydroxyl group at the butan-2-position has been exploited in designing bioisosteric replacements for drug molecules. Additionally, the benzodiazole ring's electron-withdrawing properties enhance the compound's reactivity towards nucleophilic aromatic substitution reactions, making it a valuable intermediate in synthesizing complex heterocycles.
The application of (2S)-4-(1H-1,3-benzodiazol-2-yl)butan-2-ol extends into the field of catalysis. Researchers have reported its use as a chiral ligand in transition metal-catalyzed reactions, such as asymmetric alkylation and cyclopropanation. The compound's ability to induce high levels of enantioselectivity has been validated in several model reactions, underscoring its potential as a versatile ligand system.
In conclusion, (2S)-4-(1H-benzodiazolium butanone) continues to be an area of active research due to its unique structural features and diverse functional applications. As new synthetic methodologies and analytical techniques emerge, this compound is expected to play an increasingly important role in advancing both academic research and industrial applications.
2227795-87-9 ((2S)-4-(1H-1,3-benzodiazol-2-yl)butan-2-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)